4-(4-Chlorophenyl)-6-{[2-(dimethylamino)ethyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile

• Molecular Formula: C16H18ClN5S
• Molecular Weight: 347.9 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-6-[2-(dimethylamino)ethylamino]-2-methylsulfanylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C16H18ClN5S/c1-22(2)9-8-19-15-13(10-18)14(20-16(21-15)23-3)11-4-6-12(17)7-5-11/h4-7H,8-9H2,1-3H3,(H,19,20,21)
• InChI Key: PWBQMZAQWYYDCJ-UHFFFAOYSA-N
• SMILES: CN(C)CCNC1=NC(=NC(=C1C#N)C2=CC=C(C=C2)Cl)SC

Description

4-(4-Chlorophenyl)-6-{[2-(dimethylamino)ethyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(4-Chlorophenyl)-6-{[2-(dimethylamino)ethyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile is not fully understood. However, it has been proposed that this compound induces apoptosis in cancer cells by inhibiting the activity of various enzymes and signaling pathways involved in cell survival and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-(4-Chlorophenyl)-6-{[2-(dimethylamino)ethyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile can induce significant biochemical and physiological effects in vitro. It has been reported to cause cell cycle arrest, DNA damage, and oxidative stress in cancer cells. Additionally, this compound has been shown to modulate the expression of various genes involved in cell signaling, apoptosis, and immune response.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-(4-Chlorophenyl)-6-{[2-(dimethylamino)ethyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile in lab experiments is its broad-spectrum activity against various cancer cell lines and microorganisms. Additionally, this compound has been reported to exhibit low toxicity towards normal cells. However, one of the major limitations of using this compound is its poor solubility in aqueous solutions, which can hinder its bioavailability and efficacy.

Future Directions

Future research on 4-(4-Chlorophenyl)-6-{[2-(dimethylamino)ethyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile should focus on elucidating its mechanism of action and identifying its molecular targets. Additionally, studies should be conducted to optimize the synthesis method and improve the bioavailability and efficacy of this compound. Furthermore, this compound should be tested in vivo to evaluate its safety and efficacy as a potential therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 4-(4-Chlorophenyl)-6-{[2-(dimethylamino)ethyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile involves the reaction of 4-chloro-2-methylthiopyrimidine-5-carbonitrile with N,N-dimethylethylenediamine in the presence of a base. This method has been reported to yield the desired compound in good yield and purity.

Scientific Research Applications

4-(4-Chlorophenyl)-6-{[2-(dimethylamino)ethyl]amino}-2-(methylthio)pyrimidine-5-carbonitrile has been extensively studied for its potential applications in various fields. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been reported to possess antifungal, antibacterial, and antiviral properties.